Cas no 1097116-48-7 (4-(2,6-difluorobenzoyl)-1h-pyrrole-2-carboxylic Acid)

• Product Name: 4-(2,6-difluorobenzoyl)-1h-pyrrole-2-carboxylic Acid
• CAS No: 1097116-48-7
• MF: C₁₂H₇F₂NO₃
• MW: 251.185690164566
• MDL: MFCD11545652
• CID: 1192977
• PubChem ID: 43340276
• Update Time: 2025-05-23

4-(2,6-difluorobenzoyl)-1h-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorobenzoyl)-1h-pyrrole-2-carboxylic Acid
• DB-331536
• 4-(2,6-difluorobenzoyl)-1H-pyrrole-2-carboxylicacid
• SCHEMBL300049
• 1097116-48-7
• AKOS009341544

• MDL： MFCD11545652
• Inchi： 1S/C12H7F2NO3/c13-7-2-1-3-8(14)10(7)11(16)6-4-9(12(17)18)15-5-6/h1-5,15H,(H,17,18)
• InChI Key： WEFTWJFPDFSXFK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C1=CNC(C(=O)O)=C1)=O)F

Computed Properties

• Exact Mass: 251.03939941g/mol
• Monoisotopic Mass: 251.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2,6-difluorobenzoyl)-1h-pyrrole-2-carboxylic Acid

Research Brief on 4-(2,6-difluorobenzoyl)-1H-pyrrole-2-carboxylic Acid (CAS: 1097116-48-7)

The compound 4-(2,6-difluorobenzoyl)-1H-pyrrole-2-carboxylic Acid (CAS: 1097116-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in therapeutic development.

Recent studies highlight the compound's role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases and other enzymes involved in inflammatory and oncogenic pathways. Its unique structural features, including the difluorobenzoyl moiety and pyrrole-carboxylic acid backbone, contribute to its ability to modulate protein-protein interactions and enzyme active sites with high specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting interleukin-1 receptor-associated kinase 4 (IRAK4), a critical mediator of innate immune responses. The research team utilized structure-activity relationship (SAR) analysis to optimize derivatives of 4-(2,6-difluorobenzoyl)-1H-pyrrole-2-carboxylic Acid, achieving nanomolar potency against IRAK4 while maintaining favorable pharmacokinetic properties.

In the field of oncology, preclinical investigations have explored the compound's potential as a building block for dual inhibitors of BRAF and EGFR kinases. Molecular docking simulations revealed that derivatives of this scaffold can simultaneously occupy the ATP-binding sites of both kinases, offering a promising strategy for overcoming resistance mechanisms in melanoma and non-small cell lung cancer.

The synthetic accessibility of 4-(2,6-difluorobenzoyl)-1H-pyrrole-2-carboxylic Acid has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach using continuous flow technology, achieving an 85% yield while reducing organic solvent waste by 60% compared to traditional batch processes.

Emerging applications in radiopharmaceutical development have also been reported. Researchers have successfully radiolabeled derivatives of this compound with fluorine-18 for positron emission tomography (PET) imaging of tumor metabolism. The difluorobenzoyl group provides an ideal site for radiofluorination while maintaining the compound's biological activity.

Despite these promising developments, challenges remain in optimizing the blood-brain barrier permeability of derivatives for central nervous system targets. Current research efforts are focused on structural modifications to enhance brain exposure while minimizing P-glycoprotein efflux.

In conclusion, 4-(2,6-difluorobenzoyl)-1H-pyrrole-2-carboxylic Acid represents a valuable chemical scaffold with diverse applications in drug discovery. Its continued investigation promises to yield novel therapeutic agents across multiple disease areas, particularly in inflammation, oncology, and infectious diseases. Future research directions should focus on expanding its target repertoire and improving drug-like properties through rational design approaches.